1-(3-Bromopropyl)-2-(difluoromethoxy)-3-nitrobenzene

Specification

• Molecular Formula: C10H10BrF2NO3
• Molecular Weight: 310.09 g/mol
• IUPAC Name: 1-(3-bromopropyl)-2-(difluoromethoxy)-3-nitrobenzene
• Standard InChI: InChI=1S/C10H10BrF2NO3/c11-6-2-4-7-3-1-5-8(14(15)16)9(7)17-10(12)13/h1,3,5,10H,2,4,6H2
• Standard InChI Key: STIABTPNUCHXOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)[N+](=O)[O-])OC(F)F)CCCBr

Introduction

1-(3-Bromopropyl)-2-(difluoromethoxy)-3-nitrobenzene is a complex organic compound characterized by its unique molecular structure, which includes a bromopropyl group, a difluoromethoxy group, and a nitro group attached to a benzene ring. This compound is notable for its potential applications in medicinal chemistry due to its biological activity and its role as an intermediate in various chemical syntheses.

Synthesis Methods

The synthesis of 1-(3-Bromopropyl)-2-(difluoromethoxy)-3-nitrobenzene typically involves multiple steps starting from commercially available precursors. The process requires specific reaction conditions, such as controlled temperatures and the use of catalysts to facilitate the reactions.

Potential Applications

This compound has potential applications in medicinal chemistry, particularly due to its interactions with biological targets such as enzymes and receptors. The nitro group can participate in redox reactions, while the bromopropyl and difluoromethoxy groups may interact with various biological pathways, potentially leading to therapeutic effects such as antimicrobial or anticancer activities.

Structural Similarities and Analogues

1-(3-Bromopropyl)-2-(difluoromethoxy)-3-nitrobenzene shares structural similarities with other compounds, including:

Compound Name	Structure Features	Unique Properties
2-Bromo-4-nitrophenol	Nitro group at position 4	Precursor for various synthetic pathways
1-(Difluoromethoxy)-3-nitrobenzene	Difluoromethoxy and nitro groups	Potentially high bioactivity
2-Bromo-1-(difluoromethoxy)-4-nitrobenzene	Bromine at position 2 and difluoromethoxy	Enhanced lipophilicity

The unique combination of substituents in 1-(3-Bromopropyl)-2-(difluoromethoxy)-3-nitrobenzene imparts distinct chemical reactivity and biological activity compared to its analogues.

Research Findings and Future Directions

Research on compounds similar to 1-(3-Bromopropyl)-2-(difluoromethoxy)-3-nitrobenzene suggests potential interactions with dopamine receptors, indicating neuropharmacological applications. Further studies are needed to elucidate specific interactions with biological systems and to explore its full therapeutic potential.

Given the limited availability of specific research findings directly related to this compound, future studies should focus on its synthesis optimization, biological activity assessment, and potential applications in drug development. The compound's versatility as a building block in organic synthesis and its potential in medicinal chemistry make it an interesting subject for ongoing research.